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Compound of Interest

Compound Name: Methyl 2-(2-aminophenyl)acetate

Cat. No.: B1310229

Essential Safety and Handling Guide for Methyl
2-(2-aminophenyl)acetate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling
Methyl 2-(2-aminophenyl)acetate (CAS No. 35613-44-6). Adherence to these guidelines is
critical for ensuring personal safety and minimizing environmental impact.

Hazard and Safety Data

Methyl 2-(2-aminophenyl)acetate is a chemical that requires careful handling due to its
potential health hazards. The following table summarizes the key hazard information and
recommended personal protective equipment.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification
o GHSO07 (Exclamation ) H302: Harmful if
Acute Toxicity, Oral Warning
Mark) swallowed
) o GHSO07 (Exclamation ] H315: Causes skin
Skin Irritation Warning S
Mark) irritation
o GHSO07 (Exclamation ] H319: Causes serious
Eye Irritation Warning o
Mark) eye irritation
) o GHSO07 (Exclamation ] H335: May cause
Respiratory Irritation Warning

Mark)

respiratory irritation

Occupational Exposure Limits:

» No specific occupational exposure limits (OELS) have been established for Methyl 2-(2-

aminophenyl)acetate. It is recommended to handle it in a well-ventilated area, preferably

within a chemical fume hood, to minimize exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.[1] The following table

summarizes the required PPE.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles that
meet ANSI Z87.1 standard. A
face shield should be worn
over goggles if there is a

significant risk of splashes.

Protects against splashes and
aerosols that can cause

serious eye irritation.

Skin Protection

- Gloves: Chemical-resistant

gloves (e.g., nitrile, neoprene).

Refer to the manufacturer's
resistance guide for specific
breakthrough times. Double-
gloving may be necessary for
prolonged handling. - Lab

Coat: A chemical-resistant lab

coat or apron. - Clothing: Long

pants and closed-toe shoes.

Prevents skin contact, as the
substance causes skin
irritation. Aromatic amines can

be absorbed through the skin.

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood. If engineering controls
are insufficient, a NIOSH-
approved respirator with
cartridges appropriate for
organic vapors and amines

should be used.

Minimizes the inhalation of
vapors or aerosols, which may

cause respiratory irritation.

Operational and Disposal Plan

A strict operational workflow is critical for safety. This step-by-step guidance covers the

handling of Methyl 2-(2-aminophenyl)acetate from receipt to disposal.

Pre-Handling Procedures

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.
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» Information Review: Review the Safety Data Sheet (SDS) and this guide. Locate the nearest
eyewash station and safety shower.

e Fume Hood Check: Ensure the chemical fume hood is functioning correctly and the sash is
at the appropriate height.

o PPE Donning: Put on all required PPE as detailed in the table above before entering the
designated work area.

Handling Procedures

o Work Area: Conduct all manipulations of Methyl 2-(2-aminophenyl)acetate within a certified
chemical fume hood.

o Dispensing: Carefully dispense the required amount, avoiding splashes and the generation
of aerosols.

o Container Management: Keep all containers of the chemical tightly closed when not in use.

» Storage: Store in a cool, well-ventilated area, away from incompatible substances.[2] The
compound should be stored in an inert atmosphere, in a freezer under -20°C.

Post-Handling and Cleanup

o Decontamination: Thoroughly decontaminate the work area and any equipment that came
into contact with the chemical using an appropriate solvent (e.g., ethanol, acetone), followed
by soap and water.

o PPE Doffing: Properly remove PPE, taking care to avoid skin contamination. Remove gloves
using the correct technique.

e Hand Washing: Wash hands thoroughly with soap and water after all handling procedures
are complete.

Disposal Plan

o Waste Collection: Dispose of Methyl 2-(2-aminophenyl)acetate and any contaminated
materials as hazardous chemical waste.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1310229?utm_src=pdf-body
https://diplomatacomercial.com/handle-amines-safely-industrial-environments/
https://www.benchchem.com/product/b1310229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Waste Segregation: Do not mix with other waste streams. Keep in a clearly labeled, sealed
container.

e Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste
disposal.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency Situation Action

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) ] ]

the upper and lower eyelids. Seek immediate

medical attention.[3]

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Skin Contact Remove contaminated clothing and wash it

before reuse. Seek immediate medical attention.

[3]4]

Move the person to fresh air. If breathing is
i difficult, administer oxygen. If breathing has
Inhalation _ o o
stopped, give artificial respiration. Seek

immediate medical attention.[4]

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[3]

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Absorb the spill
Spil with an inert material (e.g., vermiculite, sand)
and place it in a sealed container for disposal.
Ventilate the area and wash the spill site after

material pickup is complete.
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Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Methyl 2-(2-
aminophenyl)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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